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Compound of Interest

Compound Name: α-Muurolene-d3

Cat. No.: B1161109 Get Quote

This guide provides a detailed overview of the molecular weight and chemical formula for α-

Muurolene, a sesquiterpene compound. The information is compiled for researchers, scientists,

and professionals in drug development.

Molecular Data for α-Muurolene
α-Muurolene is a naturally occurring organic compound classified as a sesquiterpenoid. Its core

molecular structure is based on a 1,2,4a,5,6,8a-hexahydronaphthalene skeleton, substituted

with an isopropyl group and two methyl groups[1][2].

The fundamental molecular properties of α-Muurolene are summarized in the table below. This

data is essential for a variety of applications, including analytical chemistry, mass spectrometry,

and theoretical modeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1161109?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-muurolene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41175255.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₅H₂₄
PubChem[1][3], NIST[4],

FooDB, ChemicalBook[2]

Average Molecular Weight 204.35 g/mol
PubChem[1][3],

ChemicalBook[2]

Monoisotopic Molecular

Weight
204.187800766 Da PubChem[1][3]

Alternate Molecular Weight 204.3511 NIST[4]

Alternate Molecular Weight 204.357 FooDB

Experimental Protocols
For the determination of molecular weight and formula, standard analytical techniques such as

mass spectrometry and elemental analysis are typically employed. However, specific

experimental protocols for the cited values are not detailed in the provided database entries.

These values are often computationally derived from the known chemical structure.

Visualization of Molecular Properties
The following diagram illustrates the relationship between the compound and its fundamental

molecular identifiers.
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Core Molecular Properties of α-Muurolene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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